Cas no 941966-58-1 (2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one
• CAS No: 941966-58-1
• MF: C₂₂H₂₅N₃O₃S
• MW: 411.517204046249
• CID: 6561993
• Update Time: 2025-05-21

2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one
• Ethanone, 1-(4-ethyl-1-piperazinyl)-2-[3-(phenylsulfonyl)-1H-indol-1-yl]-

• Inchi： 1S/C22H25N3O3S/c1-2-23-12-14-24(15-13-23)22(26)17-25-16-21(19-10-6-7-11-20(19)25)29(27,28)18-8-4-3-5-9-18/h3-11,16H,2,12-15,17H2,1H3
• InChI Key： QKMRMNOOSMWUOD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC)CC1)CN1C2=C(C=CC=C2)C(S(C2=CC=CC=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 646.1±55.0 °C(Predicted)
• pka: 7.25±0.10(Predicted)

Additional information on 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 941966-58-1 and Product Name: 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one

The compound with the CAS number 941966-58-1 and the product name 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel pharmacological agents. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

From a structural perspective, the molecule features a complex arrangement of functional groups, including a benzenesulfonyl moiety, an indole ring system, and a 4-ethylpiperazine side chain. The presence of these distinct structural elements contributes to the compound's unique chemical properties and biological interactions. The benzenesulfonyl group is known for its ability to enhance binding affinity and stability in protein-ligand interactions, while the indole core is a common scaffold in many bioactive molecules, particularly those targeting neurological and inflammatory pathways. The 4-ethylpiperazine moiety adds another layer of complexity, often contributing to central nervous system (CNS) activity by modulating neurotransmitter receptors.

Recent advancements in computational chemistry and drug discovery methodologies have enabled researchers to explore the pharmacological potential of such complex molecules more efficiently. The integration of virtual screening techniques, molecular docking simulations, and high-throughput screening (HTS) has facilitated the identification of promising candidates like 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one. These approaches have not only accelerated the drug discovery process but also provided deeper insights into the molecular mechanisms underlying biological activity.

In particular, the indole scaffold has been extensively studied for its role in various therapeutic contexts. Indole derivatives are known for their anti-inflammatory, analgesic, and neuroprotective properties. The structural motif of 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(4-ethylpiperazin-1-yl)ethan-1-one leverages these characteristics by incorporating additional functional groups that enhance its interaction with biological targets. For instance, the benzenesulfonyl group can increase binding affinity by forming hydrogen bonds or hydrophobic interactions with key residues in target proteins.

The 4-ethylpiperazine component is particularly noteworthy for its potential in modulating CNS pathways. Piperazine derivatives are widely recognized for their role as serotonin receptor antagonists, dopamine reuptake inhibitors, and histamine H3 receptor antagonists. By incorporating this moiety into the molecular structure, researchers aim to develop compounds that can selectively interact with specific neurotransmitter systems, thereby minimizing side effects associated with non-selective agents.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These methodologies rely on detailed understanding of molecular interactions at the atomic level to guide the optimization of lead compounds. The compound in question exemplifies this trend by combining multiple pharmacophores into a single molecule, thereby enhancing its potential as a therapeutic agent. Computational models have been instrumental in predicting how modifications to the benzenesulfonyl, indole, and 4-ethylpiperazine components will affect overall bioactivity.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Neurological conditions such as depression, anxiety, Parkinson's disease, and Alzheimer's disease often involve dysregulation of neurotransmitter systems. By targeting these systems with precision-engineered molecules like 2-3-(benzenesulfonyl)-1H-indol-1-ylyl-l-(4-et hyl piperazin - 1 - y l)ethan - 1 - one, researchers hope to develop treatments that address the underlying pathophysiology more effectively than existing therapies.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization and optimization. Medicinal chemists can systematically modify various functional groups—such as replacing or altering the benzenesulfonyl, introducing different substituents on the indole ring, or varying the length and composition of the piperazine side chain—to fine-tune its pharmacological profile. This iterative process is essential for developing lead compounds into viable drugs that meet stringent safety and efficacy standards.

Preclinical studies have begun to explore the biological activity of derivatives similar to 2 - 3 - (benzenesulfony l ) - 1 H - indol - 1 - y l - 1 - ( 4 - ethyl piperazin - 1 - y l ) ethan - 1 - one. These studies have revealed promising results in models of inflammation, pain perception, and neurotransmitter modulation. For example, some preliminary data suggest that certain analogs exhibit anti-inflammatory effects comparable to established therapeutics while demonstrating improved selectivity or reduced toxicity. Such findings underscore the potential value of this chemical scaffold in addressing unmet medical needs.

The development pipeline for such compounds often involves collaboration between academic researchers and industry scientists. Academic institutions provide foundational knowledge about molecular biology and pharmacology, while pharmaceutical companies bring expertise in synthetic chemistry, formulation development, and regulatory affairs. This synergy accelerates progress from bench research to clinical trials—a critical step toward bringing new treatments to patients worldwide.

In conclusion,2 - 3 - ( benzen es ul fon y l ) - 1 H - ind ol - 1 - y l - 1 - ( 4 - ethyl piper azin e ) ethan o ne represents a compelling example of how advances in medicinal chemistry are driving innovation in drug discovery. Its unique structural features—particularly its combination of a benzenesulfonyl group,ind ole core,and 4-et hyl piper az ine side chain—position it as a versatile scaffold for developing novel therapeutic agents with applications spanning multiple disease areas including neurological disorders,inflammation,and pain management . As research continues,this class o f compoun ds holds promise fo r delivering mo re effective an d targeted treatments t hat improve patient outcomes . p >